4-[(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)methyl]benzonitrile

• IUPAC Name: 4-[[4-(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C20H23N5/c1-15-22-19-4-2-3-18(19)20(23-15)25-11-9-24(10-12-25)14-17-7-5-16(13-21)6-8-17/h5-8H,2-4,9-12,14H2,1H3
• InChI Key: VOXZNALPTONRNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCC2)C(=N1)N3CCN(CC3)CC4=CC=C(C=C4)C#N
• Molecular Formula: C20H23N5
• Molecular Weight: 333.4 g/mol
• CAS No.: 2640899-41-6

Description

4-[(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)methyl]benzonitrile is a heterocyclic compound featuring a benzonitrile moiety linked via a methylene bridge to a piperazine ring, which is further substituted with a 2-methylcyclopenta[d]pyrimidine core. This structure combines aromatic, heterocyclic, and nitrile functionalities, making it a candidate for diverse pharmacological applications, particularly in targeting receptor systems such as sigma-2 or kinase pathways . The compound’s synthesis likely involves multi-step reactions, including nucleophilic substitutions and cyclization, as inferred from analogous procedures in the literature .

Biological Activity

4-[(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)methyl]benzonitrile is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of the biological activity of this compound, including its synthesis, mechanism of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 4-[(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)methyl]benzonitrile is $C_{20}H_{27}N_{7}O$ with a molecular weight of 381.5 g/mol. The compound features multiple heterocyclic rings which contribute to its biological activity.

Property	Value
Molecular Formula	C20H27N7O
Molecular Weight	381.5 g/mol
IUPAC Name	4-[6-(4-(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazin-1-yl)pyridazin-3-yl]morpholine
InChI Key	GRFQHICKUSQFJU-UHFFFAOYSA-N

Synthesis

The synthesis of this compound typically involves several key steps:

• Formation of the Cyclopenta[d]pyrimidine Ring: Utilizing cyclization reactions under acidic or basic conditions.
• Piperazine Substitution: Reaction with piperazine to introduce the piperazinyl group.
• Benzonitrile Formation: Finalizing the structure through nucleophilic substitution reactions.

The biological activity of 4-[(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)methyl]benzonitrile is primarily attributed to its interaction with specific molecular targets such as enzymes and receptors. These interactions can lead to modulation of various biological pathways, making it a candidate for therapeutic applications.

Antiviral Activity

Recent studies have indicated that derivatives of benzonitrile compounds exhibit antiviral properties. For instance, a related compound demonstrated efficacy as an HCV entry inhibitor in vitro, suggesting potential applications in treating viral infections .

Anticancer Potential

In vitro studies have shown that compounds with similar structures can induce apoptosis in cancer cells through caspase-dependent pathways. This suggests that 4-[(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)methyl]benzonitrile may also possess anticancer properties by promoting cell death in tumor cells .

Neuroprotective Effects

Some derivatives have been evaluated for their neuroprotective effects against neurodegenerative diseases. The mechanism often involves modulation of neurotransmitter systems and reduction of oxidative stress.

Case Studies

• Study on HCV Entry Inhibition:
  A study assessed the antiviral potential of similar benzonitrile derivatives against hepatitis C virus (HCV). The results indicated significant inhibition of viral entry in cell cultures, highlighting the therapeutic promise of this class of compounds .
• Evaluation for Anticancer Activity:
  Research focusing on the apoptosis-inducing effects of structurally related compounds showed increased expression levels of pro-apoptotic factors such as caspase 3 in treated cancer cell lines .
• Neuroprotective Study:
  A study investigating neuroprotective effects demonstrated that certain derivatives could reduce neuronal cell death induced by oxidative stress in vitro, suggesting a potential role in treating neurodegenerative disorders.

Comparison with Similar Compounds

Core Heterocycle Variations

The cyclopenta[d]pyrimidine core distinguishes the target compound from analogs with alternative fused-ring systems:

• Pyrido[1,2-a]pyrimidin-4-one Derivatives: Compounds like 2-(1,3-benzodioxol-5-yl)-7-(piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one () feature a pyrido-pyrimidinone core, which introduces a ketone group that may influence solubility and metabolic stability .

Table 1: Core Heterocycle Comparison

Compound	Core Structure	Key Substituents	Potential Impact
Target Compound	Cyclopenta[d]pyrimidine	2-methyl, piperazine-benzonitrile	Enhanced rigidity; moderate polarity
Thieno-pyrimidine ()	Thieno[2,3-d]pyrimidine	Benzylpiperazine	Increased lipophilicity
Pyrido-pyrimidinone ()	Pyrido[1,2-a]pyrimidin-4-one	Benzodioxole, piperazine	Improved hydrogen bonding capacity

Piperazine Substituent Modifications

The piperazine ring’s substitution pattern critically influences receptor interaction:

• 4-Piperazin-1-yl-benzonitrile Derivatives: describes 4-(4-(2-(4,4-diethyl-5-oxotetrahydrofuran-2-yl)ethyl)piperazin-1-yl)benzonitrile, where the piperazine is functionalized with a gamma-butyrolactone group.
• Benzodioxole-linked Piperazines : 2-{4-[(1,3-Benzodioxol-5-yl)methyl]-piperazin-1-yl}pyrimidine () substitutes the benzonitrile with a benzodioxole-methyl group, which may enhance CNS penetration due to increased lipophilicity .

Table 2: Piperazine Substituent Comparison

Compound	Piperazine Modification	Functional Group	Pharmacological Implication
Target Compound	Methylene-benzonitrile	Nitrile (-CN)	Electrophilic site for binding
Gamma-butyrolactone Derivative ()	Ethyl-tetrahydrofuran	Lactone, ethyl groups	Enhanced metabolic stability
Benzodioxole Derivative ()	Benzodioxole-methyl	Methylenedioxy (-O-CH2-O-)	Improved blood-brain barrier uptake

Benzonitrile Positioning and Bioisosteres

The benzonitrile group’s position and replacement with bioisosteres significantly affect activity:

• Ortho vs. Para Substitution: highlights 2-(((5-fluoro-2-((3-(methylsulfonyl)-4-(piperazin-1-yl)phenyl)amino)pyrimidin-4-yl)(5-(hydroxymethyl)-2-methylphenyl)amino)methyl)benzonitrile, where the nitrile is ortho to the methylene linker. This positioning may sterically hinder receptor binding compared to the para-substituted target compound .

Research Findings and Pharmacological Implications

• Sigma-2 Receptor Affinity : The target compound’s nitrile and rigid cyclopenta[d]pyrimidine core may favor sigma-2 binding, similar to gamma-butyrolactone derivatives in , which show selectivity for sigma-2 over sigma-1 receptors .
• Kinase Inhibition Potential: Structural parallels with pyrido-pyrimidinones () suggest possible kinase inhibitory activity, though direct data are absent in the provided evidence .
• Metabolic Stability : The methyl substituent on the cyclopenta[d]pyrimidine may reduce oxidative metabolism compared to unsubstituted analogs, as seen in related piperazine derivatives .

Preparation Methods

Metallation-Cyclization Strategy

The cyclopenta[d]pyrimidine ring is synthesized through a metallation-triggered cyclization. As detailed in CN107001287B, a compound of formula III (e.g., tert-butyl (R)-4-(5-methyl-7-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazine-1-carboxylate) undergoes metallation with agents like lithium diisopropylamide (LDA) or Grignard reagents (Scheme 1). The metallated intermediate spontaneously cyclizes to form the fused bicyclic system.

Reaction Conditions :

• Metallating Agent : LDA (2.5 equiv, −78°C, THF).

• Cyclization : RT, 2–4 h.

• Yield : 65–75% after purification.

Piperazine Functionalization

Post-cyclization, the tert-butyloxycarbonyl (Boc) protecting group is removed via acidolysis (HCl/dioxane) to liberate the secondary amine. Subsequent coupling with 4-(chloromethyl)benzonitrile under basic conditions (K2CO3, DMF, 60°C) attaches the benzonitrile moiety.

Reductive Amination for Methylene Bridge Formation

Aldehyde-Piperazine Condensation

An alternative route employs reductive amination between 4-cyanobenzaldehyde and the cyclopenta[d]pyrimidin-4-yl-piperazine. Sodium triacetoxyborohydride (STAB) in dichloromethane with catalytic acetic acid facilitates imine formation and reduction.

Optimized Parameters :

• Molar Ratio : 1:1.3 (aldehyde:piperazine).

• Reducing Agent : STAB (1.2 equiv).

• Solvent : DCM, RT, 12 h.

• Yield : 70%.

Solvent-Free Solid-Phase Synthesis

CN103980230A discloses a solvent-free method using nano-ZnO and alkali hydroxides (e.g., KOH) to catalyze the reaction between 4-chloromethylbenzonitrile and N-methylpiperazine. Mechanical grinding at RT for 30 min followed by hot solvent extraction achieves 88.4% yield.

Comparative Analysis of Synthetic Routes

Method	Conditions	Yield	Advantages	Limitations
Reductive Amination	STAB, DCM, RT	70%	Mild conditions, scalable	Requires aldehyde precursor
Solid-Phase Synthesis	Solvent-free, nano-ZnO/KOH, grinding	88.4%	Eco-friendly, high yield	Specialized equipment for grinding
Metallation-Cyclization	LDA, THF, −78°C to RT	65–75%	Precise ring formation	Sensitive to moisture, low temps

Critical Reaction Parameters and Optimization

Catalytic Efficiency in Reductive Amination

The use of STAB over NaBH4 improves selectivity for secondary amine formation, minimizing over-reduction. Acetic acid protonates the imine intermediate, accelerating hydride transfer.

Nano-ZnO in Solvent-Free Synthesis

Nano-ZnO (15–25 nm) increases surface area, enhancing the nucleophilic substitution rate between 4-chloromethylbenzonitrile and piperazine. Combined with KOH, it achieves near-quantitative conversion.

Boc Deprotection and Workup

Boc removal requires careful pH control during aqueous workup. Neutralization with Na2CO3 post-acidolysis prevents decomposition of the acid-sensitive cyclopenta[d]pyrimidine ring.

Scalability and Industrial Considerations

The solvent-free method is industrially favorable due to reduced waste and energy costs. However, reductive amination offers better reproducibility for GMP-compliant synthesis. Metallation-cyclization demands stringent anhydrous conditions, limiting large-scale application.

Q & A

Basic Questions

Q. What are the common synthetic routes for 4-[(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)methyl]benzonitrile, and how are key intermediates characterized?

• Methodology :

• Multi-step synthesis typically involves coupling a cyclopenta[d]pyrimidine core with a piperazine-benzonitrile moiety. Key steps include nucleophilic substitution or reductive amination to attach the piperazine ring, followed by functionalization of the benzonitrile group .
• Intermediate characterization :
• NMR spectroscopy (¹H, ¹³C) confirms regiochemistry and substitution patterns.
• Mass spectrometry (MS) validates molecular weight and purity.
• X-ray crystallography (as in structurally similar compounds) resolves stereochemical ambiguities .

Q. What spectroscopic techniques are most effective for characterizing the compound’s structure?

• Recommended techniques :

• ¹H/¹³C NMR : Assigns proton and carbon environments, critical for verifying the piperazine and cyclopenta[d]pyrimidine linkages .
• High-resolution MS : Confirms molecular formula and detects impurities.
• Infrared (IR) spectroscopy : Identifies functional groups (e.g., C≡N stretch in benzonitrile at ~2220 cm⁻¹) .
  • Data interpretation : Compare observed shifts with computed or literature values (e.g., PubChem data for analogous compounds) .

Q. What in vitro assays are recommended for initial evaluation of the compound’s bioactivity?

• Assay design :

• Enzyme inhibition assays : Target kinases or receptors where piperazine-pyrimidine hybrids are known modulators (e.g., kinase inhibition using ADP-Glo™ assays) .
• Cellular viability assays (e.g., MTT): Screen for cytotoxicity in cancer cell lines .
• Receptor binding studies : Radioligand displacement assays to assess affinity for serotonin or dopamine receptors, given piperazine’s prevalence in CNS-targeting drugs .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield in multi-step syntheses?

• Key parameters :

• Solvent selection : Polar aprotic solvents (e.g., DMF, DCM) enhance nucleophilic substitution rates .
• Catalyst use : Palladium catalysts (e.g., Pd/C) improve coupling efficiency in reductive amination steps .
• Temperature control : Lower temperatures (0–5°C) minimize side reactions during sensitive steps (e.g., nitrile group stability) .
  • Example optimization table :

Step	Reagent/Condition	Yield Improvement Strategy
Piperazine coupling	DMF, 80°C	Replace with DCM, room temperature to reduce decomposition
Cyclopenta[d]pyrimidine formation	Stannous chloride	Optimize stoichiometry (1.2 eq.) to prevent over-reduction

Q. How can structure-activity relationship (SAR) studies elucidate the compound’s pharmacophore?

• SAR design :

• Substituent variation : Modify the cyclopenta[d]pyrimidine’s methyl group or benzonitrile’s position to assess bioactivity shifts .
• Bioisosteric replacement : Replace piperazine with morpholine or thiomorpholine to evaluate ring flexibility’s impact .
  • Case study : Analogues with trifluoromethyl groups (e.g., ) show enhanced metabolic stability, suggesting hydrophobic interactions are critical for target binding .

Q. How can discrepancies in NMR data between predicted and observed spectra be resolved?

• Troubleshooting strategies :

• 2D NMR (COSY, HSQC) : Resolve overlapping signals in crowded regions (e.g., piperazine methylene protons) .
• Computational validation : Compare experimental shifts with density functional theory (DFT)-calculated values .
• Control experiments : Synthesize and characterize a deuterated analogue to confirm assignments .

Q. What strategies reconcile contradictory results in the compound’s biological activity across studies?

• Root-cause analysis :

• Assay variability : Standardize protocols (e.g., ATP concentration in kinase assays) to minimize inter-lab differences .
• Compound purity : Re-test batches with ≥95% purity (HPLC-validated) to exclude impurity-driven effects .
• Target selectivity profiling : Use panel-based assays (e.g., Eurofins CEREP) to identify off-target interactions explaining divergent results .

Safety and Handling

Q. What are the critical safety considerations when handling this compound?

• Risk mitigation :

• Personal protective equipment (PPE) : Gloves, lab coats, and goggles to prevent skin/eye contact (GHS Category 2/2A) .
• Ventilation : Use fume hoods to avoid inhalation of fine powders (respiratory toxicity, GHS Category 3) .
• Spill management : Absorb with inert material (e.g., vermiculite) and dispose as hazardous waste .